Cas no 1427747-16-7 (N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline)

• Product Name: N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline
• CAS No: 1427747-16-7
• MF: C₁₀H₅ClFN₅O₂S
• MW: 313.695401906967
• CID: 5759989
• PubChem ID: 71859922
• Update Time: 2025-05-25

N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiadiazol-4-yl)methyl-(4-fluoro-3-nitrophenyl)cyanamide
• EN300-1207678
• Z1362327386
• AKOS033290306
• 1427747-16-7
• N-[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]-N-cyano-4-fluoro-3-nitroaniline
• Cyanamide, N-[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]-N-(4-fluoro-3-nitrophenyl)-
• N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline

• Inchi： 1S/C10H5ClFN5O2S/c11-10-8(14-15-20-10)4-16(5-13)6-1-2-7(12)9(3-6)17(18)19/h1-3H,4H2
• InChI Key： MKFPWDHSYKVBDC-UHFFFAOYSA-N
• SMILES： ClC1=C(CN(C#N)C2C=CC(=C(C=2)[N+](=O)[O-])F)N=NS1

Computed Properties

• Exact Mass: 312.9836514g/mol
• Monoisotopic Mass: 312.9836514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 127Ų

Additional information on N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline

Comprehensive Overview of N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline (CAS No. 1427747-16-7)

The compound N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline (CAS No. 1427747-16-7) is a highly specialized chemical entity that has garnered significant attention in the field of agrochemical research and pharmaceutical development. This molecule, characterized by its unique thiadiazole and nitroaniline moieties, exhibits remarkable potential in various applications, particularly in the synthesis of novel crop protection agents. Its structural complexity and functional diversity make it a subject of intense study among chemists and researchers aiming to develop next-generation pesticides and herbicides.

One of the most intriguing aspects of N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline is its role in addressing contemporary challenges in sustainable agriculture. With the global population steadily increasing, the demand for high-yield crops has never been higher. Researchers are exploring this compound's efficacy in targeting specific plant pathogens while minimizing environmental impact. Its mode of action is believed to involve interference with critical enzymatic processes in pests, making it a promising candidate for integrated pest management (IPM) systems.

In addition to its agricultural applications, CAS No. 1427747-16-7 has also piqued interest in the pharmaceutical industry. The presence of both cyano and nitro functional groups suggests potential bioactivity, particularly in the realm of antimicrobial agents. Recent studies have investigated its derivatives for their ability to inhibit bacterial growth, offering a new avenue for combating antibiotic-resistant strains. This aligns with the growing public concern over antimicrobial resistance (AMR), a hot topic in both scientific and mainstream media.

The synthesis of N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline involves a series of meticulous steps, including heterocyclic ring formation and selective fluorination. These processes require advanced organic chemistry techniques and stringent quality control to ensure the compound's purity and efficacy. The compound's molecular stability under various conditions is another area of active research, particularly for formulations intended for field applications.

From an environmental sustainability perspective, the degradation pathways of CAS No. 1427747-16-7 are under scrutiny. Researchers are evaluating its biodegradability and potential ecotoxicological effects to ensure compliance with stringent regulatory standards. This is particularly relevant given the increasing consumer demand for eco-friendly agrochemicals and the tightening of environmental policies worldwide.

In conclusion, N-(5-chloro-1,2,3-thiadiazol-4-yl)methyl-N-cyano-4-fluoro-3-nitroaniline represents a fascinating intersection of chemical innovation and practical application. Its potential to address critical issues in agriculture and healthcare makes it a compound worthy of continued exploration. As research progresses, it is likely that new derivatives and applications will emerge, further solidifying its importance in modern science.